Cas no 886947-46-2 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide)
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(5,6-dimethyl-2-benzothiazolyl)-2-[(4-methylphenyl)sulfonyl]-N-(3-pyridinylmethyl)-
- N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide
-
- Inchi: 1S/C24H23N3O3S2/c1-16-6-8-20(9-7-16)32(29,30)15-23(28)27(14-19-5-4-10-25-13-19)24-26-21-11-17(2)18(3)12-22(21)31-24/h4-13H,14-15H2,1-3H3
- InChI Key: OLFIRSFXYJLUAS-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC(C)=C(C)C=C2S1)CC1=CC=CN=C1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2654-0608-2μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-5μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-10μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-20μmol |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-1mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-2mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-3mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-4mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-5mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2654-0608-10mg |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-[(pyridin-3-yl)methyl]acetamide |
886947-46-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide
Comprehensive Overview of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 886947-46-2)
The compound N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 886947-46-2) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including a benzothiazole core, a p-toluenesulfonyl moiety, and a pyridinylmethyl acetamide side chain. These features make it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies.
In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like 886947-46-2 for their potential to interact with specific biological pathways. The benzothiazole scaffold, for instance, is known for its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. This aligns with the growing interest in structure-activity relationship (SAR) studies, which aim to optimize drug efficacy and reduce off-target effects.
From a synthetic chemistry perspective, the incorporation of a p-toluenesulfonyl group in N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide enhances its stability and bioavailability. This is particularly relevant in the context of drug delivery systems, where improving pharmacokinetic properties is a key challenge. The compound's pyridine ring further contributes to its solubility and binding affinity, making it a versatile candidate for medicinal chemistry applications.
The rise of computational drug design and AI-driven molecular modeling has also brought attention to compounds like 886947-46-2. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, reducing the time and cost associated with traditional drug discovery. This trend is evident in the increasing number of publications and patents focusing on heterocyclic compounds and their therapeutic potential.
Another area of interest is the compound's potential role in anti-inflammatory and antioxidant applications. The benzothiazole moiety has been linked to the scavenging of reactive oxygen species (ROS), a mechanism that is gaining traction in the study of age-related diseases. As the global population ages, the search for compounds that can mitigate oxidative stress has become a priority, positioning 886947-46-2 as a promising candidate for further investigation.
In summary, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 886947-46-2) represents a multifaceted compound with significant potential in modern drug development. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the fields of targeted therapy, computational chemistry, and disease prevention. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovative therapeutic strategies.
886947-46-2 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)-N-(pyridin-3-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)